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Compound of Interest

Compound Name: AM-8735

Cat. No.: B12432730

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation and oral administration of
AM-8735, a potent and selective inhibitor of the MDM2-p53 protein-protein interaction. The
protocols outlined below are intended to ensure consistent and effective delivery of the
compound for in vivo studies.

Compound Information

AM-8735 is a small molecule inhibitor that disrupts the interaction between MDM2 and p53,
leading to the stabilization and activation of p53 and subsequent downstream cellular effects,
such as cell cycle arrest and apoptosis.[1]
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Property Value Source
CAS Number 1429386-01-5 [1]
Molecular Formula C27H31CI2NO6S [1]
Molecular Weight 568.51 g/mol [1]
Solubility Soluble in DMSO [1]

Inhibits the MDM2-p53 protein-

protein interaction

Mechanism of Action

In Vivo Activi Demonstrates antitumor
n Vivo Activity
activity in xenograft models

Experimental Protocols

This protocol describes the preparation of a solution of AM-8735 suitable for oral gavage in
rodents. The formulation utilizes hydroxypropyl-B-cyclodextrin (HPBCD) to enhance solubility
and Pluronic F68 as a surfactant.

Materials:

AM-8735 powder

o Hydroxypropyl-3-cyclodextrin (HPBCD)

e Pluronic F68

» Sterile, deionized water

e Sodium hydroxide (NaOH) or hydrochloric acid (HCI) for pH adjustment
 Sterile containers and stir bar

o Magnetic stir plate

o Calibrated pH meter
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e Analytical balance

¢ Volumetric flasks and pipettes
Procedure:

e Vehicle Preparation:

o In a sterile container, dissolve 15g of HPBCD and 1g of Pluronic F68 in approximately
80mL of sterile, deionized water.

o Stir the mixture on a magnetic stir plate until all components are fully dissolved. This may
take some time.

o Adjust the pH of the vehicle to 8.0 using dropwise addition of NaOH or HCI as needed.
o Add sterile, deionized water to bring the final volume to 100mL.
o AM-8735 Solution Preparation:

o Weigh the required amount of AM-8735 powder based on the desired final concentration
and dosing volume.

o Add the AM-8735 powder to the prepared vehicle.

o Stir the mixture on a magnetic stir plate until the AM-8735 is completely dissolved. Gentle
heating may be applied if necessary, but do not exceed 40°C.

o Once dissolved, verify the final pH and adjust to 8.0 if necessary.

o The final solution should be clear and free of visible particulates.
Example Calculation for a 10 mg/mL solution:
e To prepare 10mL of a 10 mg/mL solution, weigh out 100mg of AM-8735.

e Add the 100mg of AM-8735 to 10mL of the prepared vehicle (15% HPBCD, 1% Pluronic F68,
pH 8).
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e Stir until fully dissolved.

This protocol provides a general guideline for oral gavage in mice or rats. All procedures should
be performed in accordance with institutional animal care and use committee (IACUC)
guidelines.

Materials:

Prepared AM-8735 solution

Appropriately sized oral gavage needles (e.g., 18-20 gauge for mice, 16-18 gauge for rats)

Syringes

Animal scale

Procedure:

e Animal Preparation:

o Weigh the animal to determine the correct dosing volume. The maximum recommended
volume for oral gavage is typically 10 mL/kg for mice and rats.

o Properly restrain the animal to ensure its safety and the accuracy of the procedure.

o Gavage Needle Measurement:

o Measure the appropriate length for gavage needle insertion by placing the tip of the
needle at the corner of the animal's mouth and extending it to the last rib. Mark this length
on the needle.

¢ Administration:

o Draw the calculated volume of the AM-8735 solution into the syringe and attach the
gavage needle.

o Gently insert the gavage needle into the animal's mouth, passing it over the tongue and
into the esophagus. The needle should advance smoothly without resistance.
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o Slowly administer the solution.

o Carefully withdraw the gavage needle.

e Post-Procedure Monitoring:

o Monitor the animal for at least 10-15 minutes post-administration for any signs of distress,
such as difficulty breathing or leakage of the solution from the mouth or nose.

o Return the animal to its cage and continue to monitor according to the experimental
protocol.

Visualizations
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Caption: Experimental workflow for the preparation of AM-8735 oral gavage solution.
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Caption: MDM2-p53 signaling pathway and the mechanism of action of AM-8735.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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